Cas no 2229213-79-8 (Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate)

• Product Name: Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate
• CAS No: 2229213-79-8
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5770499
• PubChem ID: 165690160
• Update Time: 2025-10-29

Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1743575
• methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate
• 2229213-79-8
• Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate

• Inchi： 1S/C10H13NO4S/c1-14-9(12)6-3-8(16-5-6)7(4-11)10(13)15-2/h3,5,7H,4,11H2,1-2H3
• InChI Key： SUXPLGGBBFMTSL-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 107Ų

Additional information on Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate

Comprehensive Overview of Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate (CAS No. 2229213-79-8)

Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate (CAS No. 2229213-79-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene backbone and ester functionalities, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes an amino group and a methoxy carbonyl moiety, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate is driven by its potential applications in drug discovery and bioconjugation. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly sought after for their ability to modify bioactive molecules. Researchers are particularly intrigued by its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern pharmacology. Additionally, its thiophene ring system is a common motif in fluorescent probes and organic electronics, aligning with the surge in demand for sustainable and high-performance materials.

From a synthetic perspective, CAS No. 2229213-79-8 offers a robust platform for further chemical modifications. Its amino group allows for easy derivatization, enabling the creation of libraries of compounds for high-throughput screening. This feature is particularly relevant in the context of AI-driven drug design, where computational tools are used to predict the bioactivity of novel derivatives. The compound's stability under various reaction conditions also makes it a preferred choice for multistep synthesis workflows, a critical factor for industrial-scale production.

Environmental and regulatory considerations are also shaping the discourse around Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate. As the chemical industry moves toward greener practices, there is a heightened focus on the sustainable synthesis of such intermediates. Researchers are exploring catalytic methods and biocatalysis to reduce waste and energy consumption during its production. Furthermore, its compatibility with flow chemistry techniques positions it as a candidate for continuous manufacturing, a trend gaining traction in pharmaceutical development.

In summary, Methyl 5-(3-amino-1-methoxy-1-oxopropan-2-yl)thiophene-3-carboxylate (CAS No. 2229213-79-8) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, material science, and green chemistry ensures its continued prominence in research and industrial applications. As innovation in these fields accelerates, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.